
Ala-Gly-Val: A Technical Overview of its
Chemistry and Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ala-Gly-Val

CAS No.: 32204-61-8

Cat. No.: B15929054

Get Quote

FOR IMMEDIATE RELEASE

A comprehensive guide for researchers, scientists, and drug development professionals on the

tripeptide Ala-Gly-Val, detailing its chemical identity, properties, and synthesis.

This technical document provides an in-depth analysis of the tripeptide L-Alanyl-glycyl-L-valine

(Ala-Gly-Val), a molecule of interest in various biochemical and pharmaceutical research

areas. This guide covers its fundamental chemical properties, synonyms, and a detailed

methodology for its synthesis and characterization, tailored for a scientific audience.

Core Chemical Identity
The IUPAC name for Ala-Gly-Val is (2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-3-

methylbutanoic acid[1]. This tripeptide is composed of the amino acids Alanine, Glycine, and

Valine, linked sequentially by peptide bonds.

A variety of synonyms are used in literature to refer to this compound, including:

Ala-Gly-Val
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L-Alanyl-glycyl-L-valine

Alanyl-glycyl-valine

H-Ala-Gly-Val-OH

AGV

Physicochemical Properties
A summary of the key quantitative physicochemical properties of Ala-Gly-Val is presented in

the table below. These properties are critical for its handling, formulation, and application in

experimental settings.

Property Value Source

Molecular Formula C10H19N3O4 PubChem

Molecular Weight 245.28 g/mol PubChem[1]

Monoisotopic Mass 245.13755610 Da PubChem[1]

XLogP3 -3.5 PubChem[1]

Hydrogen Bond Donor Count 4 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Exact Mass 245.13755610 Da PubChem[1]

Topological Polar Surface Area 122 Å² PubChem[1]

Heavy Atom Count 17 PubChem[1]

Complexity 304 PubChem[1]

Experimental Protocols
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The synthesis of Ala-Gly-Val is most commonly and efficiently achieved via Solid-Phase

Peptide Synthesis (SPPS) utilizing Fmoc (9-fluorenylmethyloxycarbonyl) protecting group

chemistry. The following protocol outlines the manual synthesis, purification, and

characterization of Ala-Gly-Val.

I. Solid-Phase Peptide Synthesis (SPPS) of Ala-Gly-Val
This protocol is based on the widely used Fmoc/tBu strategy.

1. Resin Preparation and First Amino Acid Loading (Valine):

Start with a pre-loaded Fmoc-Val-Wang resin or a suitable resin for C-terminal carboxylic
acids (e.g., 2-chlorotrityl chloride resin). If using the latter, the first amino acid (Fmoc-Val-OH)
is attached to the resin using a suitable base like diisopropylethylamine (DIPEA) in
dichloromethane (DCM).
After coupling, any remaining active sites on the resin are capped using an acetic
anhydride/pyridine/DCM mixture.

2. Iterative Deprotection and Coupling Cycles:

Step 2a: Fmoc Deprotection:

The Fmoc protecting group on the N-terminus of the resin-bound valine is removed by

treating the resin with a 20% solution of piperidine in dimethylformamide (DMF) for a

specified time (e.g., 2 x 10 minutes).

The resin is then thoroughly washed with DMF to remove the piperidine and the cleaved

Fmoc-dibenzofulvene adduct.

Step 2b: Glycine Coupling:

The second amino acid, Fmoc-Gly-OH, is pre-activated in a solution of DMF containing a

coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate), and a base like DIPEA.

The activated Fmoc-Gly-OH solution is added to the resin, and the mixture is agitated for

1-2 hours to facilitate the formation of the peptide bond.
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A ninhydrin test can be performed to ensure the completion of the coupling reaction. The

resin is then washed with DMF.

Step 2c: Alanine Coupling:

Repeat the Fmoc deprotection step (2a) to remove the protecting group from the newly

added glycine.

Couple the final amino acid, Fmoc-Ala-OH, using the same activation and coupling

procedure as described in step 2b.

3. Final Deprotection and Cleavage:

After the final coupling step, the N-terminal Fmoc group on alanine is removed as described
in step 2a.
The peptide is cleaved from the resin, and all side-chain protecting groups (if any) are
removed simultaneously using a cleavage cocktail. A common cocktail for standard amino
acids is a mixture of trifluoroacetic acid (TFA), water, and triisopropylsilane (TIS) (e.g.,
95:2.5:2.5 v/v/v). The reaction is typically carried out for 2-3 hours at room temperature.

4. Peptide Precipitation and Isolation:

The cleavage mixture is filtered to remove the resin beads.
The crude peptide is precipitated from the TFA solution by adding cold diethyl ether.
The precipitated peptide is collected by centrifugation, washed with cold ether, and then
dried under vacuum.

II. Purification of Ala-Gly-Val
The crude peptide is purified using reverse-phase high-performance liquid chromatography

(RP-HPLC).

Column: A C18 column is typically used.

Mobile Phases:

Solvent A: 0.1% TFA in water.

Solvent B: 0.1% TFA in acetonitrile.
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Gradient: A linear gradient of increasing concentration of Solvent B is used to elute the

peptide. The exact gradient will depend on the specific HPLC system and column but can be

optimized around a 5-60% B gradient over 30-60 minutes.

Detection: The peptide elution is monitored by UV absorbance at 214 nm and 280 nm.

Fraction Collection and Lyophilization: Fractions containing the purified peptide are collected,

pooled, and lyophilized to obtain the final product as a white, fluffy powder.

III. Characterization of Ala-Gly-Val
The identity and purity of the synthesized peptide are confirmed using mass spectrometry and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS):

Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass

spectrometry is used to confirm the molecular weight of the peptide. The observed mass

should correspond to the calculated monoisotopic or average mass of Ala-Gly-Val.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectroscopy in a suitable solvent (e.g., D₂O or DMSO-d₆) are used

to confirm the structure of the tripeptide by analyzing the chemical shifts and coupling

constants of the protons and carbons in the amino acid residues.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the solid-phase synthesis of Ala-Gly-Val.

Solid Support Peptide Elongation Final Steps

Resin 1. Load Fmoc-Val-OH 2. Fmoc Deprotection 3. Couple Fmoc-Gly-OH 4. Fmoc Deprotection 5. Couple Fmoc-Ala-OH 6. Final Fmoc Deprotection 7. Cleavage from Resin 8. HPLC Purification 9. MS/NMR Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body-img#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15929054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the Solid-Phase Synthesis of Ala-Gly-Val.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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